4-Methyl-2-(methylthio)pyrimidin-5-amine

• IUPAC Name: 4-methyl-2-methylsulfanylpyrimidin-5-amine
• InChI: InChI=1S/C6H9N3S/c1-4-5(7)3-8-6(9-4)10-2/h3H,7H2,1-2H3
• InChI Key: WUOCPHBOKHHJNB-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NC=C1N)SC
• Molecular Formula: C6H9N3S
• Molecular Weight: 155.22 g/mol

Description

“4-Methyl-2-(methylthio)pyrimidin-5-amine” is a chemical compound with the molecular formula C6H9N3S. It has a molecular weight of 155.22 g/mol. The IUPAC name for this compound is 5-methyl-2-methylsulfanylpyrimidin-4-amine.

Synthesis Analysis

A series of 1-[2-(4-methyl-2-(methylthio)pyrimidine-5-carboxamido)phenyl]ethyl-substituted phenyl carbamates were designed and synthesized, using 4-methyl-2-(methylthio)pyrimidine-5-carboxylic acid, (2-aminophenyl)ethan-1-one, and substituted phenyl isocyanates as starting materials.

Molecular Structure Analysis

The molecular structure of “4-Methyl-2-(methylthio)pyrimidin-5-amine” includes a pyrimidine ring, which is a six-membered ring with two nitrogen atoms and four carbon atoms. The compound also contains a methylthio group and an amine group.

Physical And Chemical Properties Analysis

The compound has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 4. It has a rotatable bond count of 1. The topological polar surface area is 77.1 Ų. The compound has a complexity of 109.

Scientific Research Applications

Synthesis and Antimicrobial Applications

• Synthesis of Pyrimidin Derivatives : The compound 4-Methyl-2-(methylthio)pyrimidin-5-amine serves as a starting material in the synthesis of various pyrimidin derivatives. These derivatives, such as methyl esters of 5-amino-4-(substituted amino)-2-methylthio-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acids, have been synthesized and found to possess fungicidal properties (Tumkevičius, Urbonas, & Vainilavicius, 2000).

• Antimicrobial Additives : Pyrimidine derivatives, including those using 4-Methyl-2-(methylthio)pyrimidin-5-amine, have been incorporated into materials like polyurethane varnish and printing ink paste. These compounds exhibit significant antimicrobial effects, enhancing the protective qualities of the surfaces they are applied to (El‐Wahab et al., 2015).

Synthesis of Novel Compounds and Potential Therapeutic Applications

• Apoptosis Inducers : Derivatives of 4-Methyl-2-(methylthio)pyrimidin-5-amine have been identified as potent apoptosis inducers, showing high efficacy in breast cancer models. These compounds act through the inhibition of tubulin polymerization, demonstrating their potential in cancer therapy (Kemnitzer et al., 2009).

• Antidiabetic Agents : Some pyrimidine derivatives synthesized from 4-Methyl-2-(methylthio)pyrimidin-5-amine have shown promising antidiabetic effects in preclinical studies. These compounds were evaluated for their in vivo efficacy and compared to standard treatments like metformin (Abdel-Aziz, Hussein, & Abdel-Raheem, 2011).